Cas no 2172248-23-4 (1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid)

• Product Name: 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid
• CAS No: 2172248-23-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5966897
• PubChem ID: 165577905
• Update Time: 2025-06-12

1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid
• 1-[4-ethyl-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-hydroxyazetidine-3-carboxylic acid
• 2172248-23-4
• EN300-1542476

• Inchi： 1S/C27H32N2O6/c1-2-18(11-12-24(30)29-16-27(34,17-29)25(31)32)13-14-28-26(33)35-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,18,23,34H,2,11-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： XEWKQCQHZZDGNP-UHFFFAOYSA-N
• SMILES： OC1(C(=O)O)CN(C(CCC(CC)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid

Introduction to 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2172248-23-4)

1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid, identified by its CAS number 2172248-23-4, is a specialized organic compound with significant potential in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its complex structural framework, which includes an azetidine ring, multiple functional groups, and a fluorinated aromatic moiety. The structural complexity of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a promising candidate for further exploration in drug discovery and development.

The presence of the fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy. The Fmoc group is widely recognized in peptide synthesis as an amino protecting group, but its incorporation into more complex molecules like this one suggests additional utility beyond simple peptide coupling. The Fmoc moiety can influence the reactivity, solubility, and stability of the compound, making it a critical factor in both synthetic methodologies and potential biological applications.

The azetidine ring is another key structural feature of this compound. Azetidine derivatives are known for their versatility in medicinal chemistry due to their ability to mimic natural amino acid structures while introducing unique pharmacophoric elements. This structural motif has been explored in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer agents. The incorporation of a hydroxyl group at the 3-position of the azetidine ring further enhances the compound's potential by introducing polarity and hydrogen bonding capabilities, which can be exploited for improved binding affinity to biological targets.

The hexanoyl side chain extending from the 6-position of the azetidine ring adds another layer of complexity to the molecule. This aliphatic chain can influence the compound's physicochemical properties, such as lipophilicity and metabolic stability. In drug design, such side chains are often strategically incorporated to modulate pharmacokinetic profiles, ensuring that the drug candidate exhibits optimal absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.

One of the most intriguing aspects of 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid is its potential application in modulating biological pathways associated with inflammation and immune response. Recent studies have highlighted the importance of targeting intracellular signaling pathways involved in these processes as a strategy for developing novel therapeutics. The unique combination of structural features in this compound suggests that it may interact with key enzymes or receptors involved in inflammatory cascades.

For instance, the Fmoc group, while primarily used in peptide synthesis, may play a role in stabilizing reactive intermediates or influencing conformational dynamics when the compound interacts with biological targets. The azetidine ring could serve as a scaffold for mimicking natural bioactive molecules or for selectively binding to specific protein domains. Additionally, the hydroxyl group and hexanoyl side chain may contribute to hydrogen bonding interactions or hydrophobic effects that are critical for achieving high affinity binding.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening approaches to identify potential drug candidates with desired biological activities. Molecules like 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid can be rapidly evaluated using molecular docking simulations to predict their binding modes to target proteins. These computational studies can provide valuable insights into how structural modifications might enhance potency or selectivity.

In parallel with computational methods, experimental investigations are essential for validating theoretical predictions. The synthesis of analogs derived from this compound could allow researchers to systematically probe different structural motifs and assess their biological efficacy. Such analogs might be designed by modifying substituents on the azetidine ring, altering the length or composition of the hexanoyl side chain, or replacing the Fmoc group with alternative protecting groups.

The broader significance of this compound lies in its representation of a new class of bioactive molecules that bridge organic chemistry innovation with therapeutic applications. As research continues to uncover novel targets and mechanisms underlying human disease, compounds like 1-4-ethyl-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-hydroxyazetidine-3-carboxylic acid will serve as valuable tools for exploring new therapeutic strategies.

Future directions for research on this molecule could include exploring its interactions with specific enzymes or receptors using biophysical techniques such as surface plasmon resonance (SPR) or X-ray crystallography. Additionally, investigating its pharmacokinetic properties through preclinical studies could provide critical data for assessing its suitability as a drug candidate.

In conclusion,1–4–ethyl–6–({(9H–fluorenylmethoxycarbonyl}amino)hexanoyl–3–hydroxyazetidine–3–carboxylic acid (CAS No: 2172248–23–4) represents a fascinating example of how intricate molecular design can yield compounds with potential therapeutic value. Its complex structure combines multiple functional groups that may contribute to its biological activity through diverse mechanisms. As research progresses，this compound will likely continue to inspire new synthetic approaches and lead to discoveries that advance our understanding of disease processes and develop novel treatments.